Cas no 89313-30-4 (Benzenesulfonyl chloride, 3-(2-oxopropyl)-)
89313-30-4 structure
Product Name:Benzenesulfonyl chloride, 3-(2-oxopropyl)-
CAS No:89313-30-4
MF:C9H9ClO3S
MW:232.683960676193
CID:604586
PubChem ID:57733073
Update Time:2025-04-19
Benzenesulfonyl chloride, 3-(2-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 3-(2-oxopropyl)-
- 3-(2-oxopropyl)benzenesulfonyl chloride
- SCHEMBL11153241
- 89313-30-4
- DTXSID10727791
- 3-(2-Oxopropyl)benzene-1-sulfonyl chloride
-
- Inchi: 1S/C9H9ClO3S/c1-7(11)5-8-3-2-4-9(6-8)14(10,12)13/h2-4,6H,5H2,1H3
- InChI Key: HHLXCHJFAMWNSS-UHFFFAOYSA-N
- SMILES: ClS(C1=CC=CC(=C1)CC(C)=O)(=O)=O
Computed Properties
- Exact Mass: 231.9960930g/mol
- Monoisotopic Mass: 231.9960930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59.6Ų
Benzenesulfonyl chloride, 3-(2-oxopropyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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